2,4,4-Trifluorocyclohexan-1-amine

• Molecular Formula: C6H10F3N
• Molecular Weight: 153.15 g/mol
• IUPAC Name: 2,4,4-trifluorocyclohexan-1-amine
• InChI: InChI=1S/C6H10F3N/c7-4-3-6(8,9)2-1-5(4)10/h4-5H,1-3,10H2
• InChI Key: JJJMJVVVFVVZMW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(C1N)F)(F)F

Description

2,4,4-Trifluorocyclohexan-1-amine is a fluorinated cyclohexylamine derivative characterized by three fluorine atoms at positions 2, 4, and 4 on the cyclohexane ring. Fluorine substituents enhance lipophilicity, metabolic stability, and electronic properties, making such compounds valuable in pharmaceutical and agrochemical research . Its synthesis likely involves fluorination strategies, such as catalytic hydrogenation of nitro precursors or transaminase-mediated catalysis, as observed in related cyclohexylamine derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4,4-Trifluorocyclohexan-1-amine typically involves the fluorination of cyclohexanone derivatives followed by amination. One common method includes the reaction of 2,4,4-Trifluorocyclohexanone with ammonia or primary amines under controlled conditions. The reaction is usually carried out in the presence of a catalyst such as palladium on carbon, and at elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of 2,4,4-Trifluorocyclohexan-1-amine may involve large-scale fluorination processes using fluorinating agents like sulfur tetrafluoride or hydrogen fluoride. The subsequent amination step can be optimized for higher yields and purity by employing continuous flow reactors and advanced purification techniques such as distillation and crystallization.

Chemical Reactions Analysis

Types of Reactions

2,4,4-Trifluorocyclohexan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The fluorine atoms can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like sodium hydride or organolithium compounds facilitate substitution reactions.

Major Products Formed

Oxidation: 2,4,4-Trifluorocyclohexanone or 2,4,4-Trifluorocyclohexanoic acid.

Reduction: Various amine derivatives depending on the reducing agent used.

Substitution: Compounds with different functional groups replacing the fluorine atoms.

Scientific Research Applications

2,4,4-Trifluorocyclohexan-1-amine has several applications in scientific research:

Chemistry: Used as a building block for synthesizing complex organic molecules.

Biology: Investigated for its potential as a bioactive compound in drug discovery.

Medicine: Explored for its therapeutic properties, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of agrochemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2,4,4-Trifluorocyclohexan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of fluorine atoms enhances its binding affinity and selectivity, making it a valuable compound in medicinal chemistry. The pathways involved may include inhibition of enzyme activity or modulation of receptor functions, leading to desired biological effects.

Comparison with Similar Compounds

Key Comparative Insights:

Fluorination Patterns: 2,4,4-Trifluorocyclohexan-1-amine exhibits a unique trifluoro substitution that balances lipophilicity and conformational rigidity. 2,4-bis(trifluoromethyl)cyclohexan-1-amine contains bulkier CF₃ groups, leading to higher molecular weight (235.17 vs. ~158.15) and greater hydrophobicity, which may limit aqueous solubility .

Functional Group Effects: The trifluoroethoxy group in 4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine introduces an ether oxygen, improving solubility compared to direct fluorination. This modification could reduce metabolic degradation compared to non-ether analogs .

Hazards and Reactivity: 2-(trifluoromethyl)cyclohexan-1-amine is classified as corrosive (H314), highlighting the safety challenges associated with trifluoromethyl groups in certain positions .

Biological Activity

2,4,4-Trifluorocyclohexan-1-amine is a fluorinated amine that has garnered attention in medicinal chemistry due to its unique structural properties and potential biological activities. The trifluoromethyl group enhances the compound's lipophilicity and stability, which may influence its interactions with biological targets. This article reviews the biological activity of 2,4,4-Trifluorocyclohexan-1-amine, including its mechanism of action, structure-activity relationships (SAR), and relevant case studies.

The biological activity of 2,4,4-Trifluorocyclohexan-1-amine is primarily attributed to its interaction with specific molecular targets in various pathways. The trifluoromethyl group is known to modulate the compound's reactivity and can enhance binding affinity to biological macromolecules. This mechanism is crucial for understanding how the compound may exert therapeutic effects or toxicity.

Biological Activity Overview

Research indicates that 2,4,4-Trifluorocyclohexan-1-amine exhibits several biological activities:

• Antiproliferative Effects : In vitro studies have shown that this compound can inhibit the growth of certain cancer cell lines. For instance, it has been tested against colorectal carcinoma (HCT-116) and cervix adenocarcinoma (HeLa) cell lines, demonstrating significant cytotoxicity at varying concentrations .
• Enzyme Inhibition : The compound has been evaluated for its ability to inhibit specific enzymes involved in metabolic pathways. Preliminary studies suggest that it may act as a dipeptidyl peptidase IV (DPP-IV) inhibitor, which is relevant for type 2 diabetes treatment .

Structure-Activity Relationship (SAR)

The SAR of 2,4,4-Trifluorocyclohexan-1-amine highlights the importance of the trifluoromethyl group in enhancing biological activity. Comparative analysis with similar compounds indicates that modifications to the cyclohexane ring and substituent groups can significantly affect potency and selectivity.

Compound	Trifluoromethyl Group	Activity Level
2,4,4-Trifluorocyclohexan-1-amine	Yes	High
4-(Trifluoromethyl)cyclohexan-1-amine	Yes	Moderate
4-Ethoxycyclohexan-1-amine	No	Low

Case Studies

Several studies have explored the biological activity of 2,4,4-Trifluorocyclohexan-1-amine:

• Anticancer Activity : A study conducted on a library of cyclohexyl amines demonstrated that derivatives containing the trifluoromethyl group exhibited enhanced antiproliferative effects against HCT-116 and HeLa cell lines compared to non-fluorinated counterparts .
• DPP-IV Inhibition : Research investigating DPP-IV inhibitors highlighted 2,4,4-Trifluorocyclohexan-1-amine as a promising candidate for managing type 2 diabetes due to its selective inhibition profile and favorable pharmacokinetic properties .